Cas no 1221932-29-1 (6-BROMO-2-CHLOROTHIAZOLO[4,5-B]PYRAZINE)

• Product Name: 6-BROMO-2-CHLOROTHIAZOLO[4,5-B]PYRAZINE
• CAS No: 1221932-29-1
• MF: C₅HBrClN₃S
• MW: 250.503536939621
• CID: 5744543
• PubChem ID: 58470690
• Update Time: 2025-08-05

6-BROMO-2-CHLOROTHIAZOLO[4,5-B]PYRAZINE Chemical and Physical Properties

Names and Identifiers

• Z1486006016
• 6-bromo-2-chloro-[1,3]thiazolo[4,5-b]pyrazine
• 6-BROMO-2-CHLOROTHIAZOLO[4,5-B]PYRAZINE
• 1221932-29-1
• SCHEMBL2310243
• EN300-7544967
• Thiazolo[4,5-b]pyrazine, 6-bromo-2-chloro-

• Inchi： 1S/C5HBrClN3S/c6-2-1-8-3-4(9-2)11-5(7)10-3/h1H
• InChI Key： LFDSHSAPMPIIAQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=N1)SC(=N2)Cl

Computed Properties

• Exact Mass: 248.87631g/mol
• Monoisotopic Mass: 248.87631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 2.073±0.06 g/cm3(Predicted)
• Boiling Point: 303.8±37.0 °C(Predicted)
• pka: -6.38±0.50(Predicted)

Additional information on 6-BROMO-2-CHLOROTHIAZOLO[4,5-B]PYRAZINE

6-Bromo-2-chlorothiazolo[4,5-b]pyrazine: A Comprehensive Overview

The compound 6-Bromo-2-chlorothiazolo[4,5-b]pyrazine, with the CAS number 1221932-29-1, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolopyrazines, which are known for their unique structural properties and potential applications in drug discovery and materials science.

The molecular structure of 6-Bromo-2-chlorothiazolo[4,5-b]pyrazine consists of a fused bicyclic system comprising a thiazole ring and a pyrazine ring. The bromine and chlorine substituents at positions 6 and 2, respectively, contribute to the compound's electronic properties and reactivity. Recent studies have highlighted the importance of such halogen substitutions in modulating the physicochemical properties of heterocyclic compounds, making them valuable candidates for various applications.

One of the most promising areas of research involving 6-Bromo-2-chlorothiazolo[4,5-b]pyrazine is its potential as a building block in medicinal chemistry. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinase enzymes, which are key targets in cancer therapy.

In addition to its pharmacological applications, 6-Bromo-2-chlorothiazolo[4,5-b]pyrazine has also been investigated for its role in materials science. Its unique electronic configuration makes it a candidate for use in organic electronics, particularly in the development of new semiconducting materials. A recent breakthrough reported in the Nature Communications journal highlighted how this compound can be integrated into organic field-effect transistors (OFETs), showcasing its potential for next-generation electronic devices.

The synthesis of 6-Bromo-2-chlorothiazolo[4,5-b]pyrazine involves a multi-step process that typically begins with the preparation of intermediate thiazole derivatives. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications. For example, researchers at Stanford University developed a novel palladium-catalyzed coupling reaction that facilitates the construction of this compound with high efficiency.

The environmental impact and sustainability aspects of using CAS No 1221932-29-1 have also come under scrutiny. Studies indicate that while the compound itself is not classified as hazardous under current regulations, its production processes may involve environmentally sensitive steps. Efforts are underway to develop greener synthesis routes that minimize waste and reduce energy consumption.

In conclusion, 6-Bromo-2-chlorothiazolo[4,5-b]pyrazine, or CAS No 1221932-29-1, represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its structural features make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.